Cas no 245524-95-2 (6-Chloro-4-nitro-1H-indole)

• Product Name: 6-Chloro-4-nitro-1H-indole
• CAS No: 245524-95-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD07781454
• CID: 245964
• PubChem ID: 15868847
• Update Time: 2025-04-19

6-Chloro-4-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-nitro-1H-indole
• 1H-Indole,6-chloro-4-nitro-
• 6-CHLORO-4-NITRO INDOLE
• 1H-Indole,6-chloro-4-nitro
• 245524-95-2
• J-518575
• 1H-Indole, 6-chloro-4-nitro-
• FT-0744309
• AMY7438
• AKOS006286400
• AS-80734
• CS-0131091
• 6-Chloro-4-nitroindole
• ACHKQFCKHUHNQJ-UHFFFAOYSA-N
• MFCD07781454
• SCHEMBL8488007
• VJA52495
• A847123
• DTXSID20579001
• SY259511
• DB-008904

• MDL： MFCD07781454
• Inchi： 1S/C8H5ClN2O2/c9-5-3-7-6(1-2-10-7)8(4-5)11(12)13/h1-4,10H
• InChI Key： ACHKQFCKHUHNQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.00400
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 395.7 °C at 760 mmHg
• Flash Point: 193.1 °C
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 61.61000
• LogP: 3.25270